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Compound of Interest

Compound Name:
2-Methoxy-5-

(trifluoromethoxy)aniline

Cat. No.: B1344238 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Methoxy-5-
(trifluoromethoxy)aniline

This guide provides comprehensive safety and handling information for 2-Methoxy-5-
(trifluoromethoxy)aniline, tailored for researchers, scientists, and professionals in drug

development. It covers physicochemical properties, detailed safety protocols, emergency

procedures, and relevant experimental methodologies.

Compound Identification and Properties
2-Methoxy-5-(trifluoromethoxy)aniline is an aniline derivative whose structural features—a

methoxy group and a trifluoromethoxy group—influence its chemical reactivity and biological

activity.

Table 1: Physicochemical Data for 2-Methoxy-5-(trifluoromethoxy)aniline
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Property Value Source

CAS Number 186590-20-9 [1]

Molecular Formula C8H8F3NO2 [1]

Molecular Weight 207.15 g/mol [1]

Appearance No data available

Flash Point No information available [1]

Autoignition Temperature No information available [1]

Safety and Hazard Assessment
This compound is classified as hazardous. The following data is summarized from safety data

sheets and should be consulted before handling.

Table 2: GHS Hazard Classification

Hazard Class Category

Acute oral toxicity Category 4

Acute dermal toxicity Category 3

Acute Inhalation Toxicity - Vapors Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity - (repeated

exposure)
Category 2

Source:[1]

Table 3: Hazard Statements (H-Codes)
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Code Statement

H302 Harmful if swallowed

H311 Toxic in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H373
May cause damage to organs through

prolonged or repeated exposure

Source:[1]

Table 4: Precautionary Statements (P-Codes)

Code Statement

P280
Wear protective gloves/protective clothing/eye

protection/face protection

P302+P352
IF ON SKIN: Wash with plenty of soap and

water

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing

P312
Call a POISON CENTER or doctor/physician if

you feel unwell

Source:[1]

Safe Handling and Storage
Proper handling and storage are critical to minimize risk.
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Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls: Use only under a chemical fume hood. Ensure that eyewash stations

and safety showers are close to the workstation location.[1]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure.[1]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[1]
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Handling Procedure

Protective Gloves

Safety Goggles/Face Shield

Lab Coat

Approved Respirator

Chemical Fume Hood

Eyewash Station

Safety Shower

Begin Work
Handle Chemical

Don PPE &
Use Controls Complete Work Store Properly
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Routes of Exposure

First Aid Response

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Wash with plenty of water
for at least 15 mins

Rinse with water
for at least 15 mins Move to fresh air Do NOT induce vomiting

Seek Immediate
Medical Attention
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Reaction Setup

Reaction

Workup & Purification

4-methoxy-3-nitrobenzotrifluoride
in Methanol

Stir overnight
at room temperature

10% Pd/C Catalyst Hydrogen Atmosphere

Filter through Celite

Reaction complete

Concentrate filtrate
(reduced pressure)

Dry under vacuum

Final Product:
2-Methoxy-5-(trifluoromethyl)aniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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